![molecular formula C20H13BrN2O2S B2786193 N-(6-bromobenzo[d]thiazol-2-yl)-4-phenoxybenzamide CAS No. 307510-57-2](/img/structure/B2786193.png)
N-(6-bromobenzo[d]thiazol-2-yl)-4-phenoxybenzamide
Description
N-(6-bromobenzo[d]thiazol-2-yl)-4-phenoxybenzamide, also known as BBTB, is a chemical compound that has gained significant attention in scientific research due to its potential as a tool for selectively modulating the permeability of the blood-brain barrier (BBB). The BBB is a highly selective membrane that separates the circulating blood from the brain extracellular fluid, and its permeability is tightly regulated to maintain brain homeostasis. However, this barrier also poses a significant challenge for the delivery of therapeutic agents to the brain, as many drugs are unable to cross it. BBTB has been shown to selectively open the BBB, allowing for enhanced drug delivery to the brain.
Scientific Research Applications
Biological Potent Agents
The compound’s structure is similar to a series of derivatives synthesized by reaction between cyanuric chloride and benzothiazole . These derivatives have been screened for antimicrobial activity against ten strains of Gram (+) and Gram (-) bacteria .
Antibacterial Agents
The compound’s structure is similar to 3-(1,3-benzothiazol-2-yl) 2-phenyl quinazolin-4(3H)-ones, which have been synthesized as potential antibacterial agents . These compounds were screened in vitro for their antibacterial activity against a representative panel of Gram positive and Gram negative bacteria .
Antimicrobial Agents
The compound’s structure is similar to 3-(1,3-benzothiazol-2-yl) 2-phenyl quinazolin-4(3H)-ones, which have been synthesized as potential antimicrobial agents . These compounds were screened in vitro for their antimicrobial activity .
Antitumor Agents
Quinazoline derivatives, which the compound’s structure is similar to, have been reported to have antitumor properties . These derivatives mainly act as inhibitors of tyrosine kinase receptors .
Anti-inflammatory Agents
Quinazoline derivatives, which the compound’s structure is similar to, have been reported to have anti-inflammatory properties .
Antifungal Agents
Quinazoline derivatives, which the compound’s structure is similar to, have been reported to have antifungal properties .
properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-4-phenoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13BrN2O2S/c21-14-8-11-17-18(12-14)26-20(22-17)23-19(24)13-6-9-16(10-7-13)25-15-4-2-1-3-5-15/h1-12H,(H,22,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZTKWSYPBDJLFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13BrN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-bromobenzo[d]thiazol-2-yl)-4-phenoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({[3-(3,4-Dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-methyl-4-pyrimidinol](/img/structure/B2786119.png)
![4-{2-Hydroxy-3-[(4-methylphenyl)sulfonyl]propoxy}benzenecarbonitrile](/img/structure/B2786120.png)
![8,10-dichloro-3-(3,4-dimethoxyphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one](/img/structure/B2786130.png)
![N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-1-(methylsulfonyl)piperidine-4-carboxamide](/img/structure/B2786133.png)